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Compound of Interest

Compound Name: 7H-Purine-6,7-diamine

CAS No.: 175600-97-2

Cat. No.: B574896

Get Quote

Executive Summary
7-Aminoadenine (systematically known as 7H-Purine-6,7-diamine; CAS 175600-97-2) is a

specialized nucleobase analogue utilized in biochemical research and drug development.[1][2]

[3][4] Characterized by the presence of an exocyclic amino group attached to the N7 nitrogen

of the purine ring, this compound serves as a critical probe for studying DNA polymerase

fidelity, mutagenesis mechanisms, and Hoogsteen base-pairing dynamics. Its molecular weight

of 150.14 g/mol and unique hydrogen-bonding capabilities make it a valuable scaffold in the

synthesis of modified nucleosides for antiviral and anticancer therapeutics.

Part 1: Chemical Identity & Physicochemical
Properties[1][5]
The precise identification of CAS 175600-97-2 is essential for avoiding confusion with other

adenine derivatives (e.g., 2-aminoadenine or 8-aminoadenine).
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Parameter Specification

Common Name 7-Aminoadenine

Systematic Name 7H-Purine-6,7-diamine

CAS Registry Number 175600-97-2

Molecular Formula C₅H₆N₆

Molecular Weight 150.14 g/mol

Structural Class N-Amino Purine (Hydrazine derivative)

Physical State White to off-white crystalline solid

Solubility
Soluble in dilute acids/bases; sparingly soluble

in water

Purity Standard Typically ≥95% (HPLC) for research applications

Structural Significance
Unlike canonical adenine, which possesses a lone pair at the N7 position capable of accepting

a hydrogen bond, 7-aminoadenine features an amino group (-NH2) at this position. This

modification:

Alters Hydrogen Bonding: The N7-amino group acts as a hydrogen bond donor, disrupting

standard Hoogsteen pairing modes.

Electronic Effects: The hydrazine-like moiety (N-N) introduces unique electronic properties,

affecting the pKa of the N1 position and the stability of the glycosidic bond in corresponding

nucleosides.

Part 2: Synthesis & Experimental Protocols
The synthesis of N-aminopurines is non-trivial due to the multiple nucleophilic sites on the

purine ring (N1, N3, N7, N9). The most authoritative protocol involves electrophilic amination

using Hydroxylamine-O-sulfonic acid (HOSA).

Mechanism of Action
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The reaction proceeds via an SN2-type mechanism where the purine anion attacks the

nitrogen of HOSA, displacing the sulfate group.

Reagent: Hydroxylamine-O-sulfonic acid (HOSA) serves as the source of the electrophilic

amino group (NH2+).

Regioselectivity: In alkaline conditions, amination can occur at N1, N7, or N9. The product

distribution is highly dependent on the solvent and base used.

Detailed Synthesis Protocol
Note: This protocol describes the general amination of adenine derivatives. Optimization may

be required for specific isomer isolation.

Reagents Required:

Adenine (CAS 73-24-5)[1][2]

Hydroxylamine-O-sulfonic acid (HOSA) (CAS 2950-43-8)

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

Water (deionized) and Ethanol

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of Adenine in 30 mL of 1 M KOH solution. Ensure complete

dissolution by mild heating (40°C) if necessary.

Reagent Addition: Cool the solution to 0–5°C in an ice bath. Slowly add 12 mmol of HOSA

dissolved in 10 mL of water dropwise over 20 minutes. Critical: Maintain low temperature to

prevent decomposition of HOSA.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. The

solution may develop a precipitate.[5]

Workup: Neutralize the solution to pH 7.0 using dilute HCl.
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Isolation: The resulting mixture typically contains 1-amino, 7-amino, and 9-amino isomers.

Purification: Isolate 7-aminoadenine via preparative HPLC or fractional crystallization from

ethanol/water mixtures. The 7-amino isomer is often less soluble than the 1-amino

derivative.

Characterization: Verify identity using 1H NMR (DMSO-d6) and Mass Spectrometry (ESI-MS:

m/z 151.1 [M+H]⁺).

Part 3: Visualization of Synthesis Pathway
The following diagram illustrates the electrophilic amination pathway converting Adenine to 7-

Aminoadenine.
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Figure 1: Electrophilic amination of Adenine to 7-Aminoadenine using HOSA.

Part 4: Applications in Drug Discovery & Research
Mutagenesis and DNA Repair Studies
7-Aminoadenine acts as a potent tool for investigating the mechanisms of base modification.

Because the N7 position is critical for major groove interactions with DNA binding proteins, the

introduction of an amino group creates steric and electrostatic clashes.

Mechanism: The N7-amino group can interfere with the binding of zinc-finger proteins or

polymerases that scan the major groove.
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Utility: Used as a negative control to validate the necessity of N7-hydrogen bond acceptors

in protein-DNA complexes.

Nucleoside Analog Synthesis
The compound serves as a scaffold ("building block") for creating modified nucleosides.

Antiviral Research: Modified purines are precursors to acyclic nucleoside phosphonates

(e.g., Tenofovir analogs). The 7-amino modification alters the pharmacokinetic profile and

resistance barrier of the resulting drugs.

Click Chemistry: The exocyclic amino group can be further derivatized (e.g., via acylation or

reductive amination) to attach fluorophores or affinity tags without disrupting the Watson-

Crick face (N1-C6).

Structural Biology (Hoogsteen Pairing)
In standard DNA (B-form), Adenine pairs with Thymine via Watson-Crick bonds. However, in

"Hoogsteen" pairing (seen in triplex DNA or damaged DNA), the N7 nitrogen is a hydrogen

bond acceptor.

Disruption: 7-Aminoadenine converts N7 from an acceptor to a donor.

Experiment: Incorporating 7-aminoadenine into oligonucleotides forces the helix to adopt

alternative conformations or destabilizes triplex structures, proving the involvement of

Hoogsteen pairing.

Part 5: Safety & Handling (Self-Validating Protocol)
Working with N-amino heterocycles requires strict adherence to safety protocols due to their

potential reactivity and biological activity.

Personal Protective Equipment (PPE):

Nitrile gloves (0.11 mm minimum thickness).

Safety goggles with side shields.
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Lab coat.

Respiratory Protection: Use a fume hood. If handling powder in open air, an N95 respirator

is recommended to avoid inhalation of dust.

Storage:

Store at -20°C (long term) or 2-8°C (short term).

Keep under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the hydrazine

moiety.

Protect from light.

Spill Management:

Neutralize spills with dilute bleach (sodium hypochlorite) to oxidize the hydrazine

functionality before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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